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Compound of Interest

Compound Name: Nicotinoyl chloride hydrochloride

Cat. No.: B124183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis,

reactivity, and applications of nicotinoyl chloride hydrochloride. A critical reagent in

medicinal chemistry and organic synthesis, this document serves as a core resource,

consolidating essential data and methodologies for laboratory professionals.

Core Chemical Properties
Nicotinoyl chloride hydrochloride is the hydrochloride salt of the acyl chloride derivative of

nicotinic acid (Vitamin B3).[1] The hydrochloride form enhances the compound's stability,

making it easier to handle and store compared to its free base, which is highly susceptible to

decomposition by moisture.[2] It is a versatile building block for introducing the nicotinoyl

moiety into various molecular scaffolds.[1][3]

Table 1: Chemical Identifiers and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b124183?utm_src=pdf-interest
https://www.benchchem.com/product/b124183?utm_src=pdf-body
https://www.benchchem.com/product/b124183?utm_src=pdf-body
https://www.benchchem.com/product/b078323
https://chemistry.stackexchange.com/questions/6030/why-is-nicotinoyl-chloride-available-as-its-hydrochloride-salt-how-can-we-separ
https://www.benchchem.com/product/b078323
https://www.chemimpex.com/products/06993
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 20260-53-1 [1][3][4]

Molecular Formula
C₆H₅Cl₂NO (or C₆H₄ClNO ·

HCl)
[1][5][6][7]

Molecular Weight
178.01 g/mol (or 178.02 g/mol

)
[1][3][6][7]

Appearance

White to off-white or light

yellow crystalline powder/solid.

[3][6][8][9]

Melting Point 151 - 157 °C [4][5][8]

Boiling Point

No data available for the

hydrochloride salt;

decomposes.

[8]

Solubility
Decomposes in water.[4][5][9]

Soluble in methanol.

Stability

Moisture-sensitive; requires

storage under anhydrous

conditions.[1][6]

Synthesis and Experimental Protocols
The most common method for synthesizing nicotinoyl chloride hydrochloride is the reaction

of nicotinic acid with an excess of thionyl chloride (SOCl₂).[4][10][11] The thionyl chloride

serves as both the chlorinating agent and the solvent.

Experimental Protocol: Synthesis from Nicotinic Acid

This protocol is adapted from established laboratory procedures.[4][10]

Objective: To synthesize nicotinoyl chloride hydrochloride from nicotinic acid.

Materials:
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Nicotinic acid

Thionyl chloride (SOCl₂)

Anhydrous N,N-Dimethylformamide (DMF) (catalyst, optional)[4]

Anhydrous diethyl ether or toluene[4][11]

Reaction flask with reflux condenser and gas outlet

Heating mantle

Vacuum distillation/rotary evaporator setup

Filtration apparatus

Procedure:

Under anhydrous conditions and in a well-ventilated fume hood, suspend nicotinic acid (e.g.,

0.81 mole) in an excess of thionyl chloride (e.g., 280 mL).[4][10] A few drops of anhydrous

DMF can be added as a catalyst.[4]

Heat the mixture to reflux (approximately 77-78 °C) with stirring.[1][4] The reaction will evolve

sulfur dioxide (SO₂) and hydrogen chloride (HCl) gas, which should be vented safely or

passed through a scrubber.

Maintain the reflux for 2-3 hours until the evolution of gas ceases, indicating the reaction is

complete.[4][10]

Allow the mixture to cool to room temperature. Remove the excess thionyl chloride under

reduced pressure using a rotary evaporator or vacuum distillation.[4][10] This will yield a

solid or semi-solid residue.

Suspend the resulting crude crystalline acid chloride hydrochloride in a dry, non-polar solvent

like diethyl ether or dichloromethane.[4][10]

Reflux the suspension for approximately 1 hour to wash away any remaining impurities.[4]
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Cool the mixture and collect the solid product by filtration. Wash the collected solid with fresh

anhydrous diethyl ether and dry it under vacuum to yield nicotinoyl chloride hydrochloride
as a white to off-white solid.[4] Synthesis yields can range from 80% to 96% depending on

the specific conditions.[1][4]

Diagram of Synthesis Workflow
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Synthesis of Nicotinoyl Chloride Hydrochloride
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Caption: Workflow for the synthesis of nicotinoyl chloride hydrochloride.
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Reactivity and Chemical Behavior
Nicotinoyl chloride hydrochloride is a highly reactive acylating agent.[1] Its reactivity stems

from the electrophilic carbonyl carbon, which is susceptible to attack by nucleophiles.

Hydrolysis: The compound is moisture-sensitive and decomposes in contact with water,

hydrolyzing back to nicotinic acid hydrochloride.[4][5][6] This necessitates handling and

storage under anhydrous conditions.[1]

Reaction with Amines: It readily reacts with primary and secondary amines to form the

corresponding nicotinamides.[1] This reaction is fundamental to its use in medicinal

chemistry. Typically, a non-nucleophilic base like triethylamine or pyridine is used to

scavenge the HCl generated during the reaction.[1][11]

Reaction with Alcohols: In the presence of a base, it reacts with alcohols to form nicotinoyl

esters.[1][10]

Stability: The protonation of the pyridine nitrogen to form the hydrochloride salt deactivates

the ring, preventing it from participating in side reactions and improving the compound's

overall stability and shelf-life.[2]

Diagram of Acylation Reaction

General Acylation Reaction with a Primary Amine

Nicotinoyl Chloride
Hydrochloride

Nicotinamide Derivative

Primary Amine
(R-NH₂)

Base
(e.g., Triethylamine)

Amine Hydrochloride Salt

Scavenges HCl

Click to download full resolution via product page
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Caption: Reaction of nicotinoyl chloride HCl with a primary amine.

Applications in Research and Development
Nicotinoyl chloride hydrochloride is a crucial intermediate in the synthesis of a wide range of

organic compounds.[3]

Pharmaceutical Synthesis: It is extensively used as a precursor for cardiovascular and renal

drugs.[4] Its ability to form amide bonds makes it valuable in creating peptidomimetics and

other biologically active molecules.[1][3]

Derivatization: It serves as the starting material for synthesizing various derivatives,

including:

Nicotinamide analogs.[1]

Nicotinoyl esters and thioesters.[1]

Complex heterocyclic structures and macrocycles.[4][12]

Agrochemicals: The nicotinoyl moiety is present in some agrochemicals, and this reagent

provides a direct route for its incorporation.[3]

Safety and Handling
Nicotinoyl chloride hydrochloride is classified as a hazardous and corrosive substance.[8]

[13][14] Strict adherence to safety protocols is mandatory.

Table 2: Hazard and Safety Information
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Category Description Reference

GHS Hazard Statements
H314: Causes severe skin

burns and eye damage.
[13][14][15]

Signal Word Danger [8][13][14]

Personal Protective Equipment

(PPE)

Wear protective gloves,

chemical-resistant clothing,

and eye/face protection (safety

goggles and face shield).[8]

[13][14]

Handling

Handle in a well-ventilated

area, preferably in a fume

hood.[13] Avoid formation of

dust.[13] Keep away from

moisture and incompatible

materials like strong oxidizing

agents and strong bases.[6]

[15]

First Aid (Eyes)

Immediately rinse with plenty

of water for at least 15

minutes, also under the

eyelids. Seek immediate

medical attention.[8][13]

First Aid (Skin)

Take off immediately all

contaminated clothing. Rinse

skin with water/shower. Seek

immediate medical attention.

[8][13]

First Aid (Ingestion)

Rinse mouth. Do NOT induce

vomiting. Seek immediate

medical attention.[8][13]

First Aid (Inhalation) Move person to fresh air. If not

breathing, give artificial
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respiration. Seek immediate

medical attention.[8][14]

Disposal

Dispose of contents/container

to an approved waste disposal

plant. Do not discharge to

sewer systems.[8][13]

Analytical Data
Characterization of nicotinoyl chloride hydrochloride is typically performed using standard

analytical techniques. While a comprehensive spectral database is beyond the scope of this

guide, representative data can be found in various chemical catalogs.

Nuclear Magnetic Resonance (NMR): ¹H NMR and ¹³C NMR spectroscopy are used to

confirm the structure of the pyridine ring and the presence of the acyl chloride group.[16]

Infrared (IR) Spectroscopy: IR spectra will show a characteristic strong absorption band for

the C=O (carbonyl) stretch of the acyl chloride, typically in the region of 1750-1800 cm⁻¹.

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight and

fragmentation pattern of the compound.[17]

This guide is intended for informational purposes for qualified professionals. Always consult the

most current Safety Data Sheet (SDS) before handling this chemical and adhere to all

institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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